Cas no 2701565-76-4 (VHL Ligand 8)

• Product Name: VHL Ligand 8
• CAS No: 2701565-76-4
• MF: C₂₃H₂₉N₃O₆
• MW: 443.492866277695
• CID: 6645006
• PubChem ID: 145925677
• Update Time: 2025-08-05

VHL Ligand 8 Chemical and Physical Properties

Names and Identifiers

• MS-27987
• AKOS040740957
• VHL Ligand 8
• (3S)-3-[[(2S,4R)-4-hydroxy-1-[(2R)-3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• (S)-3-((2S,4R)-4-Hydroxy-1-((R)-3-methyl-2-(3-methylisoxazol-5-yl)butanoyl)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• G17407
• HY-133045
• 2701565-76-4
• CS-0109952

• Inchi： 1S/C23H29N3O6/c1-13(2)21(19-9-14(3)25-32-19)23(31)26-12-16(27)10-18(26)22(30)24-17(11-20(28)29)15-7-5-4-6-8-15/h4-9,13,16-18,21,27H,10-12H2,1-3H3,(H,24,30)(H,28,29)/t16-,17+,18+,21-/m1/s1
• InChI Key： BYUIKERVKHGIMC-OEMYIYORSA-N
• SMILES： O[C@H]1CN(C([C@@H](C2=CC(C)=NO2)C(C)C)=O)[C@H](C(N[C@H](C2C=CC=CC=2)CC(=O)O)=O)C1

Computed Properties

• Exact Mass: 443.20563565g/mol
• Monoisotopic Mass: 443.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 133Ų

Additional information on VHL Ligand 8

VHL Ligand 8: A Comprehensive Overview

VHL Ligand 8, also known by its CAS number 2701565-76-4, is a compound of significant interest in the fields of chemistry and biology. This ligand has garnered attention due to its unique properties and potential applications in various research areas. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with VHL Ligand 8, providing a detailed exploration of its role in modern scientific studies.

VHL Ligand 8 is primarily recognized for its ability to bind to the von Hippel-Lindau (VHL) protein, a key player in cellular regulation and cancer biology. The VHL protein functions as part of the E3 ubiquitin ligase complex, which targets specific proteins for degradation via the ubiquitin-proteasome system. By understanding the interaction between VHL Ligand 8 and the VHL protein, researchers have gained insights into the mechanisms underlying cellular homeostasis and disease progression.

Recent studies have highlighted the potential of VHL Ligand 8 in therapeutic applications. For instance, researchers have explored its role in modulating hypoxia-inducible factor (HIF) signaling, a pathway critical in cancer metabolism and angiogenesis. By targeting the VHL-HIF interaction, VHL Ligand 8 could serve as a novel tool for developing anti-cancer therapies. These findings underscore the importance of continued research into the molecular mechanisms governed by VHL Ligand 8.

The synthesis of VHL Ligand 8 involves a multi-step chemical process that ensures high purity and structural integrity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and quality. Such rigorous methodologies are essential for maintaining the reliability of experimental results in scientific studies.

In addition to its biological applications, VHL Ligand 8 has also been utilized in structural biology studies. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided atomic-level insights into the three-dimensional structure of the VHL protein-ligand complex. These structural studies are pivotal for understanding how VHL Ligand 8 interacts with its target protein and how such interactions can be optimized for therapeutic purposes.

One of the most promising aspects of VHL Ligand 8 is its versatility across different experimental systems. It has been successfully employed in both in vitro and in vivo models, demonstrating its applicability in diverse research settings. For example, in cell culture experiments, VHL Ligand 8 has been used to study the effects of VHL inhibition on cellular proliferation and apoptosis. In animal models, it has provided valuable insights into disease progression and treatment efficacy.

Moreover, collaborative efforts between chemists and biologists have led to innovative modifications of VHL Ligand 8, enhancing its bioavailability and specificity. These modifications are critical for translating laboratory findings into clinical applications. By improving the pharmacokinetic properties of VHL Ligand 8, researchers aim to develop more effective drugs with fewer side effects.

The growing interest in VHL Ligand 8 is reflected in its increasing presence in scientific literature. A search for "VHL ligand" or "CAS no2701565-76-4" yields numerous peer-reviewed articles detailing its latest applications and discoveries. This surge in research activity highlights the compound's significance in advancing our understanding of cellular regulation and disease mechanisms.

In conclusion, VHL Ligand 8 (CAS no2701565-76-4) stands as a testament to the interdisciplinary nature of modern scientific research. Its role as a potent ligand for the VHL protein has opened new avenues for exploring cellular pathways and developing innovative therapies. As research continues to unfold, VHL Ligand 8 is poised to make even greater contributions to the fields of chemistry, biology, and medicine.